4,4/'-Bis((3-methylpyrrolidino)acetyl)biphenyl dimethiobromide
4,4/'-Bis((3-methylpyrrolidino)acetyl)biphenyl dimethiobromide
Brand Name:
Vulcanchem
CAS No.:
123489-63-4
VCID:
VC0053998
InChI:
InChI=1S/C28H38N2O2.2BrH/c1-21-13-15-29(3,17-21)19-27(31)25-9-5-23(6-10-25)24-7-11-26(12-8-24)28(32)20-30(4)16-14-22(2)18-30;;/h5-12,21-22H,13-20H2,1-4H3;2*1H/q+2;;/p-2
SMILES:
CC1CC[N+](C1)(C)CC(=O)C2=CC=C(C=C2)C3=CC=C(C=C3)C(=O)C[N+]4(CCC(C4)C)C.[Br-].[Br-]
Molecular Formula:
C28H38Br2N2O2
Molecular Weight:
594.4 g/mol
4,4/'-Bis((3-methylpyrrolidino)acetyl)biphenyl dimethiobromide
CAS No.: 123489-63-4
Main Products
VCID: VC0053998
Molecular Formula: C28H38Br2N2O2
Molecular Weight: 594.4 g/mol
| CAS No. | 123489-63-4 |
|---|---|
| Product Name | 4,4/'-Bis((3-methylpyrrolidino)acetyl)biphenyl dimethiobromide |
| Molecular Formula | C28H38Br2N2O2 |
| Molecular Weight | 594.4 g/mol |
| IUPAC Name | 2-(1,3-dimethylpyrrolidin-1-ium-1-yl)-1-[4-[4-[2-(1,3-dimethylpyrrolidin-1-ium-1-yl)acetyl]phenyl]phenyl]ethanone;dibromide |
| Standard InChI | InChI=1S/C28H38N2O2.2BrH/c1-21-13-15-29(3,17-21)19-27(31)25-9-5-23(6-10-25)24-7-11-26(12-8-24)28(32)20-30(4)16-14-22(2)18-30;;/h5-12,21-22H,13-20H2,1-4H3;2*1H/q+2;;/p-2 |
| Standard InChIKey | OWQPVLRDAYSMRS-UHFFFAOYSA-L |
| SMILES | CC1CC[N+](C1)(C)CC(=O)C2=CC=C(C=C2)C3=CC=C(C=C3)C(=O)C[N+]4(CCC(C4)C)C.[Br-].[Br-] |
| Canonical SMILES | CC1CC[N+](C1)(C)CC(=O)C2=CC=C(C=C2)C3=CC=C(C=C3)C(=O)C[N+]4(CCC(C4)C)C.[Br-].[Br-] |
| Synonyms | 4,4/'-Bis((3-methylpyrrolidino)acetyl)biphenyl dimethiobromide |
| PubChem Compound | 3078961 |
| Last Modified | Nov 11 2021 |
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